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Compound of Interest

Compound Name: 1,2-Dibromo-3-iodobenzene
CAS No.: 1191934-06-1
Cat. No.: B3220177
Get Quote
. J

Executive Summary & Core Directive

1,2-Dibromo-3-iodobenzene (CAS: 1191934-06-1) is a polyhalogenated aromatic
intermediate used primarily in cross-coupling reactions (e.g., Suzuki-Miyaura).[1] Proper
disposal is critical not merely for regulatory compliance but to prevent the formation of
persistent organic pollutants (POPs) and toxic dioxins during downstream thermal treatment.

Immediate Action Required:

» Classification: Treat as Hazardous Waste — Halogenated Organic Solid.

e Segregation: Strictly segregate from strong oxidizers and non-halogenated organic solvents.
o Disposal Path: High-temperature incineration with acid gas scrubbing.

Hazard Identification & Physical Properties

Before handling waste, verify the material properties to ensure compatibility with waste
containers.[1]
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Property Data Operational Implication

Use wide-mouth HDPE or
Physical State Solid (Crystalline) glass jars; do not use narrow-

neck solvent cans.

Store in cool areas; waste
Melting Point ~60-65 °C containers must not be stored

near heat sources.

CRITICAL: Do not dispose of

o Stable; Incompatible with in the same container as nitric
Reactivity o )
Strong Oxidizers acid, perchlorates, or
permanganates.[1]
) Standard PPE (Nitrile gloves,
H315 (Skin), H319 (Eye), H335 _
Hazards (GHS) safety goggles) is mandatory
(Resp) :
during waste transfer.[1]
Must be flagged for
_ incineration facilities to
Halogen Content High (Br, )

manage acid gas generation
(HBr, HI.[1]

Personal Protective Equipment (PPE)

o Hand Protection: Nitrile gloves (minimum 0.11 mm thickness). Double-gloving recommended
if handling solutions.

o Eye Protection: Chemical splash goggles (ANSI Z87.1).

o Respiratory Protection: If handling large quantities of fine powder outside a fume hood, use
an N95 or P100 particulate respirator.[1]

o Body Protection: Standard flame-resistant lab coat and closed-toe shoes.

Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Segregation
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The most common error in disposing of polyhalogenated benzenes is misclassification as
general "organic solid waste."

e Pure Substance (Unused/Expired): Keep in original container if possible, or transfer to a
compatible waste container.[1]

» Reaction Mixtures (Solids/Precipitates): Filter solids from solvents. Dispose of the filtrate as
Halogenated Solvent Waste and the filter cake/solid as Halogenated Solid Waste.

o Contaminated Debris: Weighing boats, paper towels, and gloves heavily contaminated with
the substance must go into the Halogenated Solid Waste stream, not regular trash.[1]

Phase 2: Containerization

o Select Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a clear glass
jar with a chemically resistant screw cap (Teflon/PTFE lined).

o Why? Polyhalogenated compounds can leach plasticizers from low-quality plastics over
time; HDPE is resistant.

» Labeling: Attach a hazardous waste label before adding waste.[2]
o Constituents: Write "1,2-Dibromo-3-iodobenzene” (Do not use abbreviations like "DBIB").

o Hazard Checkbox: Check "Toxic" and "lIrritant."

Phase 3: Operational Workflow (Visualized)
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Waste Generation
(1,2-Dibromo-3-iodobenzene)

Is the waste Solid or Liquid?

Solution

Solid Waste Liquid/Solution Waste
(Pure compound, filter cake, debris) (Dissolved in solvent)

After Neutralization

CRITICAL CHECK:
Are Oxidizers present?

No Oxidizers Yes (e.g. KMnO4, HNO3)

Container: Wide-mouth HDPE Jar Container: Solvent Carboy Perform Reductive Quench
Label: 'Halogenated Organic Solid' Label: 'Halogenated Solvent Waste' (Sodium Thiosulfate)

~,

Satellite Accumulation Area
(Secondary Containment)

EHS Pickup -> Incineration

Click to download full resolution via product page

Figure 1: Decision logic for the segregation and containerization of 1,2-Dibromo-3-
iodobenzene waste streams.
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Regulatory & Compliance Framework
RCRA Classification (USA)

While 1,2-Dibromo-3-iodobenzene is not explicitly listed on the EPA's "P" or "U" lists (40 CFR
§ 261.33), it must be managed as hazardous waste based on:

 Toxicity Characteristic: If the waste stream contains other regulated solvents or heavy
metals.

o Generator Knowledge: As a halogenated aromatic, it poses environmental persistence risks.

[1]

» Best Practice: Most institutions classify this under a "Halogenated Organic" profile (e.g.,
Profile Code HO41 or similar vendor-specific codes).[1]

Waste Codes (Typical):
« If mixed with spent halogenated solvents (DCM, Chloroform): FO02.[1]

« If pure solid: Non-RCRA Regulated (unless characteristic), but State-Regulated Hazardous
Waste in many jurisdictions (e.g., California, Massachusetts).[1]

Destruction Method

The only acceptable final disposal method is High-Temperature Incineration (Rotary Kiln) at a
permitted TSDF (Treatment, Storage, and Disposal Facility).[1]

o Why? Low-temperature combustion of brominated/iodinated aromatics can generate
polybrominated dibenzo-p-dioxins and dibenzofurans (PBDD/Fs). High temperature
(>1100°C) ensures complete mineralization.

Emergency Spill Procedures

In the event of a bench-top spill of solid 1,2-Dibromo-3-iodobenzene:
 |solate: Alert nearby personnel.

e Protect: Don PPE (Gloves, Goggles, N95).[1]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3220177/docs?utm_src=pdf-body#operational-guide-disposal-of-1-2-dibromo-3-iodobenzene
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/product/b3220177/docs?utm_src=pdf-body#operational-guide-disposal-of-1-2-dibromo-3-iodobenzene
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3220177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Contain: Do not dry sweep if dust generation is likely. Use a wet wipe or a dedicated HEPA
vacuum.

o Clean: Wipe the area with acetone or ethyl acetate to solubilize residue, then wash with soap
and water.

o Dispose: Place all cleanup materials (wipes, gloves) into the Halogenated Solid Waste
container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b3220177?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3220177?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

